Cas no 2172127-22-7 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid
• CAS No: 2172127-22-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6292432
• PubChem ID: 165512042
• Update Time: 2025-05-22

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
• 2172127-22-7
• EN300-1543445

• Inchi： 1S/C27H30N2O5/c30-24(29-27(25(31)32)13-6-14-27)15-17-7-5-12-23(17)28-26(33)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-23H,5-7,12-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KLPNREOCUVSTOM-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid

Compound CAS No. 2172127-22-7: 1-{2-[(9H-fluoren-9-yl)methoxycarbonylamino]cyclopentylacetylamino}cyclobutane-1-carboxylic acid

The compound with CAS number 2172127-22-7, named 1-{2-[(9H-fluoren-9-yl)methoxycarbonylamino]cyclopentylacetylamino}cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentylacetyl moiety, and a cyclobutane carboxylic acid component. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under mild conditions and ease of removal during deprotection steps. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclopentylacetyl chain. This arrangement suggests that the compound could serve as an intermediate in the synthesis of bioactive molecules or as a component in advanced materials.

The cyclopentylacetyl group in the molecule introduces rigidity and stability, which are desirable properties in drug design. The cyclobutane carboxylic acid moiety adds another layer of complexity to the structure, potentially influencing the molecule's solubility, bioavailability, and interaction with biological systems. Recent research has shown that small ring structures like cyclobutane can enhance the pharmacokinetic properties of drugs, making them more effective in targeting specific biological pathways.

One of the most promising applications of this compound lies in its potential use as a precursor for peptide-based drugs. The combination of Fmoc protection and cyclopentylacetyl substitution could facilitate the synthesis of peptides with improved stability and bioactivity. Additionally, the presence of the cyclobutane carboxylic acid group may enable the formation of macrocyclic structures, which are known for their ability to bind to specific protein targets with high affinity.

In terms of materials science, this compound could serve as a building block for advanced polymers or self-assembling materials. The rigid structure provided by the Fmoc and cyclopentylacetyl groups could contribute to the formation of ordered supramolecular assemblies, which are highly sought after in nanotechnology and biomaterials research.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of complex molecules like this one. By using state-of-the-art quantum mechanical calculations, scientists can better understand how this compound interacts with other molecules and biological systems. These insights are critical for optimizing its use in drug design and materials science applications.

In conclusion, CAS No. 2172127-22-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, incorporating key functional groups like Fmoc, cyclopentylacetyl, and cyclobutane carboxylic acid, positions it as a valuable tool for advancing both medicinal chemistry and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in future scientific breakthroughs.